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The table below summarizes key data on antibiotic adverse drug reactions (ADRs) and cross-reactivity,

primarily between penicillins and cephalosporins.

Antibiotic Class /
Drug

Reported ADR Rate /
Key Finding

Cross-Reactivity with
Penicillin

Key References & Notes

Fluoroquinolones Highest reported ADR
rate (29.3%) among

antibiotic classes; 4x
higher odds of

neurological events
[1].

Information not covered
in search results.

Study based on regional
pharmacovigilance data

[1].

Penicillins Second highest
reported ADR rate

(23.4%) [1].

Self-cross-reactivity
within class.

"Flucloxacillin" studied, but
not "Fuzlocillin" specifically

[2].

Cephalosporins Third highest reported

ADR rate (21%) [1].

True cross-reactivity is
much lower than
historically reported;
recent studies suggest it
may be close to 0% with

cefazolin [3].

Historical 10% figure is

debunked; based on
contaminated early drug

batches [3].
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Antibiotic Class /
Drug

Reported ADR Rate /
Key Finding

Cross-Reactivity with
Penicillin

Key References & Notes

Cefazolin (1st Gen
Cephalosporin)

Information not

covered in search
results.

Extremely rare ( <1%);

specific to its unique
side chains, not the core

beta-lactam ring [3].

Preferred for surgical

prophylaxis; distinct
chemical structure

explains low cross-
reactivity [3].

Experimental Protocols for Cross-Reactivity
Assessment

For researchers investigating antibiotic hypersensitivity, the following clinical diagnostic pathway is used to

confirm or rule out true allergies.
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Patient with Reported
Penicillin Allergy

Clinical Risk Stratification
(see Table 1)

Skin Testing (ST)
• Skin Prick Test (SPT)
• Intradermal Test (IDT)

Moderate Risk

Oral Drug Provocation
Testing (DPT)

Low Risk

ST Negative

Hypersensitivity
Confirmed

ST Positive

Reaction Occurs

No Hypersensitivity
Confirmed

No Reaction

Click to download full resolution via product page

The diagnostic process involves these key methodological steps [2] [3]:

Skin Testing (ST): This is the initial in-vivo test for patients stratified as moderate risk.

Skin Prick Test (SPT): A small amount of the antibiotic allergen is introduced into the skin's

surface. A wheal-and-flare response indicates a positive result.
Intradermal Test (IDT): If the SPT is negative, a small volume of the allergen is injected

intradermally. This is more sensitive than SPT. Note: The negative predictive value of
intradermal testing is higher for immediate hypersensitivity (86%) than for non-immediate

reactions (67%) [2].

Oral Drug Provocation Testing (DPT): This is considered the diagnostic criterion standard [2].
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Procedure: The suspected antibiotic is administered orally in gradually increasing doses under

medical supervision.
Application: It is used for low-risk patients directly or for moderate/high-risk patients who have

tested negative on skin tests.

Key Implications for Clinical Practice and Research

The data indicates that a reported penicillin allergy should not automatically preclude the use of

cephalosporins, especially cefazolin. The following risk stratification tool can guide preoperative antibiotic

selection in patients reporting a penicillin allergy [3]:

Risk
Category

Reported Index Reaction to Penicillin
Recommended Antibiotic for
Prophylaxis

Low Risk Side effects (e.g., GI upset, headache),
unknown reaction, remote rash (>5 years

ago)

Cefazolin

Moderate
Risk

History of anaphylaxis, angioedema,

difficulty breathing, recent urticaria (<5 years
ago)

Refer for allergy testing; use

clindamycin/vancomycin if not tested.

High Risk Severe reactions like Stevens-Johnson
Syndrome, toxic epidermal necrolysis,

multiorgan involvement

Clindamycin or vancomycin

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comparative Analysis of Antibiotic Cross-Reactivity and Adverse

Events]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b11254927#fuzlocillin-cross-reactivity-with-other-antibiotics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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